Cas no 20761-71-1 (1-(2-chloroethyl)sulfanyl-4-methylbenzene)

1-(2-chloroethyl)sulfanyl-4-methylbenzene structure
20761-71-1 structure
Product Name:1-(2-chloroethyl)sulfanyl-4-methylbenzene
CAS No:20761-71-1
MF:C9H11ClS
MW:186.701640367508
CID:840286
PubChem ID:345854
Update Time:2025-04-19

1-(2-chloroethyl)sulfanyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • (2-chloroethyl)(p-tolyl)sulfane
    • 1-(2-chloroethylsulfanyl)-4-methylbenzene
    • 1-[(2-CHLOROETHYL)THIO]-4-METHYLBENZENE
    • (2-Chlor-aethyl)-p-tolyl-sulfid
    • (2-chloro-ethyl)-p-tolyl sulfide
    • 2-Chlor-1-p-tolylmercapto-aethan
    • 2-p-Tolylmercapto-aethylchlorid
    • 4-(2-Chlor-aethylmercapto)-toluol
    • AC1L83OB
    • AC1Q2N2F
    • CTK4E5036
    • NSC403651
    • Sulfide, 2-chloroethyl-p-tolyl
    • SureCN8683926
    • 1-(2-chloroethyl)sulfanyl-4-methylbenzene
    • Inchi: 1S/C9H11ClS/c1-8-2-4-9(5-3-8)11-7-6-10/h2-5H,6-7H2,1H3
    • InChI Key: MIQDWQOHZJYLBJ-UHFFFAOYSA-N
    • SMILES: ClCCSC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 186.02713
  • Monoisotopic Mass: 186.0269992g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

1-(2-chloroethyl)sulfanyl-4-methylbenzene Pricemore >>

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